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Compound of Interest

Compound Name: FMF-01-086-2

CAS No.: 2135622-31-8

Cat. No.: B607484

Get Quote

Application Note: Preparation and Handling of FMF-01-086-2 Stock Solutions

Executive Summary
FMF-01-086-2 is a potent, selective small-molecule inhibitor targeting Aurora Kinases (Aurora

A/B). Structurally, it possesses an acrylamide moiety, classifying it as a potential Targeted

Covalent Inhibitor (TCI). This chemical architecture necessitates specific handling protocols to

preserve the electrophilic "warhead" and ensure consistent biological activity. This guide

outlines the precise methodology for preparing high-integrity stock solutions in Dimethyl

Sulfoxide (DMSO), emphasizing solubility limits, stability preservation, and downstream assay

compatibility.

Compound Profile & Physicochemical Properties
Understanding the physical nature of FMF-01-086-2 is the prerequisite for successful solution

preparation. The presence of the acrylamide group (deduced from the structure) implies

reactivity toward nucleophiles, which dictates our choice of solvents and storage conditions.
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Property Specification Notes

Compound Name FMF-01-086-2

CAS Number 2135622-31-8

Molecular Weight 533.58 g/mol
Critical for Molarity

calculations.

Formula C₃₀H₂₇N₇O₃

Target Aurora Kinase A/B
Exhibits dose-dependent

inhibition of pAurora A.

Solubility (DMSO) ~40 mg/mL (75 mM) Empirically validated limit.

Solubility (Water) Insoluble
Requires organic co-solvent for

initial stock.

Structural Alert Acrylamide Michael Acceptor

Sensitive to hydrolysis and

nucleophilic attack (e.g.,

thiols).

Strategic Solubility Logic
Why DMSO?
FMF-01-086-2 is a hydrophobic heterocycle. Water or buffered saline will fail to solvate the

crystalline lattice, leading to micro-precipitation that is often invisible to the naked eye but

devastating to assay reproducibility. DMSO (Dimethyl Sulfoxide) is the industry standard due to

its high dielectric constant and ability to disrupt solute-solute interactions.

The "Covalent" Factor
As a likely covalent inhibitor containing an acrylamide group (evident in the SMILES:

O=C(C=C)N...), FMF-01-086-2 is susceptible to degradation if stored improperly.

Moisture Sensitivity: Water introduction into the stock solution can catalyze the slow

hydrolysis of the acrylamide warhead over time. Anhydrous DMSO (≥99.9%) is mandatory.
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Freeze-Thaw Cycles: Repeated temperature shifts promote condensation and ice crystal

formation, which can degrade the compound or cause irreversible precipitation.

Protocol: Stock Solution Preparation
Materials Required

FMF-01-086-2 (Solid powder).

Anhydrous DMSO (Sigma-Aldrich or equivalent, stored over molecular sieves).

Vortex mixer.

Analytical balance (readable to 0.01 mg).

Amber glass vials or low-binding polypropylene tubes (to prevent light degradation and

plastic adsorption).

Step-by-Step Workflow
Step 1: Molar Calculations Before opening the vial, determine the target concentration. A

standard stock concentration is 10 mM or 40 mg/mL (approx. 75 mM).

Target: 10 mM Stock (Recommended for flexibility).

Formula:

Example Calculation: To prepare 1 mL of a 10 mM stock:

Step 2: Weighing

Equilibrate the compound vial to room temperature before opening to prevent water

condensation on the hygroscopic powder.
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Weigh approximately 2–5 mg of FMF-01-086-2 into a tared amber vial. Record the exact

mass (e.g., 2.15 mg).

Step 3: Solvation (The "Reverse" Calculation) Do not add a fixed volume of DMSO. Instead,

calculate the DMSO volume based on the exact mass weighed to achieve perfect molarity.

Correction Formula:  Scenario: You weighed 2.15 mg. Target is 10 mM.

Step 4: Dissolution

Add the calculated volume of Anhydrous DMSO to the vial.

Vortex vigorously for 30–60 seconds.

Visual Check: Inspect against a light source. The solution should be clear and free of

particulates. If particulates persist, sonicate in a water bath for 5 minutes (keep temperature

<30°C).

Step 5: Aliquoting & Storage

Immediately aliquot the stock solution into small volumes (e.g., 20–50 µL) in PCR tubes or

cryovials.

Labeling: Include Compound Name, Concentration, Solvent, and Date.

Storage: Store at -80°C for long-term stability (up to 1 year). Store at -20°C for short-term (<1

month).

Visualization: Workflow & Logic
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Figure 1: Optimized workflow for the preparation of FMF-01-086-2 stock solutions, ensuring

precision and compound stability.

Usage in Biological Assays
When moving from DMSO stock to aqueous assay buffer, "DMSO Shock" can cause

compound precipitation.

The Serial Dilution Strategy:

Intermediate Dilution: Do not dilute directly from 10 mM stock to the assay well. Prepare a

100x or 1000x intermediate in DMSO first.

Final Concentration: Ensure the final DMSO concentration in the cell assay is <0.5% (v/v) to

avoid solvent toxicity, which can mimic Aurora kinase inhibition phenotypes.

Critical Note on Buffers: Since FMF-01-086-2 contains an electrophilic acrylamide, avoid

buffers with high concentrations of strong nucleophiles (e.g., >1 mM DTT or Mercaptoethanol)

during the incubation phase if possible, or ensure the reaction time is short enough that the

buffer thiols do not quench the drug before it binds the target.
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Figure 2: Recommended dilution scheme to prevent precipitation and maintain solvent

consistency.
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[https://www.benchchem.com/product/b607484/docs#preparation-of-fmf-01-086-2-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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